1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one

• IUPAC Name: 1-[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-3-(4-methylsulfonylphenyl)propan-1-one
• InChI: InChI=1S/C22H28N2O3S2/c1-29(26,27)20-5-2-17(3-6-20)4-7-22(25)23-12-8-19(9-13-23)24-14-10-21-18(16-24)11-15-28-21/h2-3,5-6,11,15,19H,4,7-10,12-14,16H2,1H3
• InChI Key: RRLGYZLNZCIMHD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CCC(CC2)N3CCC4=C(C3)C=CS4
• Molecular Formula: C22H28N2O3S2
• Molecular Weight: 432.6 g/mol

Description

1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one is a useful research compound. Its molecular formula is C22H28N2O3S2 and its molecular weight is 432.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on similar compounds focuses on the synthesis and characterization of various heterocyclic compounds, demonstrating the importance of such molecules in developing pharmacologically active agents and materials with unique properties. For example, studies have detailed the synthesis and structural analysis of compounds with complex molecular architectures, including those with piperidine and sulfonyl functional groups, indicating their potential utility in drug development and materials science (Yang et al., 2008).

Antimicrobial Activity

Several studies have synthesized novel heterocyclic compounds based on similar structures to explore their antimicrobial properties. These efforts aim to identify new therapeutic agents against various bacterial and fungal pathogens (El‐Emary, Al-muaikel, & Moustafa, 2002). The development of compounds with effective antimicrobial activity is crucial for addressing the growing concern of antibiotic resistance.

Pharmacological Applications

Compounds with structural similarities have been investigated for their potential pharmacological applications, including as CCR5 receptor antagonists for treating conditions such as HIV (Lynch et al., 2003). Research in this area contributes to the ongoing search for new and effective treatments for infectious diseases and conditions involving receptor-mediated pathways.

Material Science and Catalysis

Research on related compounds also extends to materials science and catalysis, exploring how these compounds can be used in various catalytic processes and material development. For instance, studies on the photocatalytic dehydrogenation of alcohols over Pt/TiO2 catalysts provide insights into the mechanisms of such reactions and the potential for developing efficient catalytic systems (Pichat, Mozzanega, & Courbon, 1987).